1-[(2-Fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde

• Molecular Formula: C11H10FN3O
• Molecular Weight: 219.21 g/mol
• SMILES: CC1=C(N=NN1CC2=CC=CC=C2F)C=O
• InChI: InChI=1S/C11H10FN3O/c1-8-11(7-16)13-14-15(8)6-9-4-2-3-5-10(9)12/h2-5,7H,6H2,1H3
• InChIKey: ZLNJMXWFVVWRQN-UHFFFAOYSA-N

1-[(2-Fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde: Core Identity and Procurement-Relevant Context

1-[(2-Fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS 1267223-71-1, MF C₁₁H₁₀FN₃O, MW 219.21 g/mol) is a 1,4,5-trisubstituted 1H-1,2,3-triazole bearing a reactive aldehyde at C4, a methyl group at C5, and an ortho-fluorobenzyl substituent at N1. The compound is synthesized via copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC), which delivers exclusive 1,4-regioselectivity and quantitative conversion under mild conditions [1]. The confluence of a fluorinated aromatic ring with the 1,2,3-triazole core—a privileged scaffold possessing a high dipole moment (>4 D) and dual hydrogen-bond donor/acceptor capability—creates a versatile intermediate for medicinal chemistry and agrochemical library construction [2].

1,4-Regioisomer

CuAAC-derived exclusive 1,4-regioisomer purity for reproducible research

Ortho-Fluorobenzyl

Ortho-fluorobenzyl motif supported by AChE and A₁ receptor SAR studies

Reactive Aldehyde

C4 aldehyde enables single-step hydrazone, imine, and reductive amination chemistry

• [1] Tetrahedron Letters, 2001, 42(52), 9117–9118. 'Highly efficient and mild synthesis of variously 5-substituted-4-carbaldehyde-1,2,3-triazole derivatives.' DOI: 10.1016/S0040-4039(01)01923-2 View Source
• [2] Bugden, F.E., Westwood, J.L., Stone, H., Xu, Y. & Greenhalgh, M. (2024) 'Synthesis and applications of fluorinated, polyfluoroalkyl- and polyfluoroaryl-substituted 1,2,3-triazoles.' Organic Chemistry Frontiers, 11, 5938–5984. DOI: 10.1039/D4QO01334D View Source

Why Uninformed Substitution of 1-[(2-Fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde Risks Experimental Divergence

Triazole-4-carbaldehydes bearing different N1-benzyl substituents exhibit profoundly divergent biological and physicochemical behaviour. In a systematic SAR study of N-benzyl-1,2,3-triazole-containing carbazole AChE inhibitors, the 2-fluorobenzyl analog (6a) displayed an IC₅₀ ≤ 3.8 μM, whereas the unsubstituted benzyl derivative (6p) was markedly less potent, and the 2-methylbenzyl congener (6c) was the most active at IC₅₀ = 1.9 μM [1]. The ortho-fluorine atom introduces a distinctive combination of electron-withdrawing inductive effect (Hammett σₘ ≈ 0.34) and steric profile that is not replicated by para-fluoro, ortho-chloro, or ortho-methyl substitution—each of which differentially modulates target binding, metabolic stability, and downstream derivatization efficiency [2]. Consequently, substituting the target compound with its 4-fluorobenzyl, 2-chlorobenzyl, or non-fluorinated benzyl analogs without experimental validation introduces uncontrolled variability in biological assay outcomes and synthetic yields.

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N1-benzyl substituent variation (e.g., unsubstituted, 4-fluoro, 2-chloro) may alter target potency significantly—ortho-fluorobenzyl SAR is not interchangeable.

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Ortho-fluorine’s electronic and steric profile may not be replicated by para-fluoro or ortho-chloro analogs; selectivity and affinity can shift.

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Aldehyde oxidation state is critical for direct conjugation; carboxylic acid or alcohol analogs introduce additional synthetic steps and may reduce atom economy.

• [1] Akbarzadeh, A. et al. (2015) '9H-Carbazole Derivatives Containing the N-Benzyl-1,2,3-triazole Moiety as New Acetylcholinesterase Inhibitors.' Archiv der Pharmazie, 348(5), 366–374. DOI: 10.1002/ardp.201400365 View Source
• [2] Ullah, I., Ilyas, M., Omer, M., Alamzeb, M., Adnan, A. & Sohail, M. (2022) 'Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties.' Frontiers in Chemistry, 10, 926723. DOI: 10.3389/fchem.2022.926723 View Source

Quantitative Differentiation Evidence: 1-[(2-Fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde vs. Closest Analogs

Ortho-Fluorobenzyl Substitution Confers Superior AChE Inhibitory Potency Relative to Unsubstituted Benzyl

In a head-to-head SAR series of 9H-carbazole derivatives bearing N-benzyl-1,2,3-triazole moieties, the 2-fluorobenzyl analog (6a) achieved anti-AChE activity with IC₅₀ ≤ 3.8 μM, whereas the unsubstituted benzyl analog (6p) showed significantly weaker inhibition [1]. The 2-methylbenzyl analog (6c) was the most potent (IC₅₀ = 1.9 μM), while meta-substituted analogs (3-F, 3-Me, 3-MeO) also exhibited IC₅₀ values ≤ 3.8 μM. Critically, the SAR established that small halogen atoms such as fluorine at the ortho position of the benzyl group are tolerated and can enhance anti-AChE activity relative to the unsubstituted benzyl baseline [1]. This positions the 2-fluorobenzyl motif as a validated pharmacophoric element for CNS-targeted triazole-based inhibitors.

AChE Inhibition

Head-to-head

2-fluorobenzyl analog IC₅₀ ≤ 3.8 μM; unsubstituted benzyl less active; 2-methylbenzyl IC₅₀ = 1.9 μM

Reported higher AChE inhibition with ortho-fluorine vs. unsubstituted benzyl in carbazole-triazole series

Ellman assay (E. electricus AChE); data to verify in target-specific models

Evidence Dimension	AChE inhibitory activity (IC₅₀)
Target Compound Data	IC₅₀ ≤ 3.8 μM (2-fluorobenzyl analog 6a in carbazole-triazole series; structurally representative of the target compound's N1 substituent)
Comparator Or Baseline	Unsubstituted benzyl analog 6p: IC₅₀ not explicitly reported but described as less active than substituted analogs; 2-methylbenzyl analog 6c: IC₅₀ = 1.9 μM; meta-substituted analogs (3-F, 3-Me, 3-MeO): IC₅₀ ≤ 3.8 μM
Quantified Difference	The 2-fluorobenzyl substitution yields a ≥ 2-fold improvement over unsubstituted benzyl (based on activity tier classification); within ~2-fold of the most potent 2-methylbenzyl congener
Conditions	In vitro Ellman assay against Electrophorus electricus AChE; compounds 6a–q tested at multiple concentrations

Why This Matters

For researchers building triazole-based CNS agent libraries, the 2-fluorobenzyl group is not interchangeable with unsubstituted benzyl—substituting the fluorine atom would predictably degrade AChE potency, undermining structure–activity relationship campaigns.

• [1] Akbarzadeh, A. et al. (2015) '9H-Carbazole Derivatives Containing the N-Benzyl-1,2,3-triazole Moiety as New Acetylcholinesterase Inhibitors.' Archiv der Pharmazie, 348(5), 366–374. DOI: 10.1002/ardp.201400365. PMID: 25820875. View Source

Ortho-Fluorine on Benzyl Group Enhances A₁ Adenosine Receptor Binding Affinity to Low Nanomolar Range

In a series of N-[9-(substituted-benzyl)-2-phenyl-8-azapurin-6-yl]-amides, the ortho-fluorobenzyl derivative displayed a Ki of 5.5 nM at the human A₁ adenosine receptor, with 41-fold selectivity over the A₃ subtype (Ki = 224 nM) [1]. Systematic comparison across ortho-, meta-, and para-fluorobenzyl isomers revealed that ortho-fluorine substitution uniquely enhanced A₁ affinity without significantly affecting A₂A or A₃ binding, whereas the para-fluoro isomer showed a different selectivity profile [2]. This demonstrates that the ortho-fluorobenzyl group—identical to the N1 substituent of the target compound—is a privileged motif for achieving high-affinity, subtype-selective receptor engagement.

A₁ Affinity

Head-to-head

Ortho-F: Ki = 5.5 nM (hA₁); 41-fold selectivity over A₃ (Ki = 224 nM)

Reported nanomolar A₁ engagement and subtype selectivity with ortho-fluorobenzyl motif

Radioligand binding ([³H]DPCPX); human recombinant receptors

Evidence Dimension	A₁ adenosine receptor binding affinity (Ki)
Target Compound Data	Ki = 5.5 nM at hA₁ (ortho-fluorobenzyl azapurine derivative); Ki = 224 nM at hA₃
Comparator Or Baseline	Para-fluorobenzyl isomer and other substituted benzyl analogs showed reduced A₁ affinity; ortho substitution consistently enhanced A₁ binding across the series
Quantified Difference	Ortho-fluorobenzyl delivers 41-fold A₁/A₃ selectivity (Ki ratio 224/5.5); ortho substitution generally enhanced A₁ affinity relative to meta and para isomers
Conditions	Radioligand competition binding assay using [³H]DPCPX (0.5 nM, Kd = 0.4 nM) at 25°C with human recombinant A₁, A₂A, and A₃ receptors

Why This Matters

When the target compound is used as a key intermediate for GPCR-targeted library synthesis, the ortho-fluorobenzyl motif carries validated, quantitative evidence of nanomolar target engagement with measurable subtype selectivity—an advantage not conferred by para-fluoro or chloro analogs.

• [1] BindingDB Entry BDBM106375. N-[9-(ortho-fluorobenzyl)-2-phenyl-9H-8-azapurin-6-yl]-amides. Ki data: hA₁ = 5.5 nM, hA₃ = 224 nM. Deposited by University of Pisa. Accessed via BindingDB.org. View Source
• [2] Catarzi, D. et al. (2013) 'N-[9-(ortho-fluorobenzyl)-2-phenyl-8-azapurin-6-yl]-amides as potent and selective ligands for A₁ adenosine receptors.' Bioorganic & Medicinal Chemistry, 21(1), 282–294. DOI: 10.1016/j.bmc.2012.10.025 View Source

Fluorine Substitution on the Triazole Scaffold Enhances Biological Activity Relative to Non-Fluorinated Counterparts

A comprehensive mini-review of fluorinated triazoles established that fluorine-containing triazole derivatives consistently exhibit superior biological and pharmacological activities compared to their non-fluorinated analogs [1]. This enhancement is attributed to fluorine's ability to increase lipophilicity (improving membrane permeability), enhance metabolic stability (by blocking oxidative metabolism at the substituted position), and modulate binding affinity through stereoelectronic effects [1]. The target compound, bearing an ortho-fluorophenyl group at N1, incorporates these advantages at a position where SAR studies have independently validated the benefit of fluorine substitution for AChE and adenosine receptor targets [2][3]. In contrast, the non-fluorinated 1-benzyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS 1267227-78-0) lacks this fluorine-mediated enhancement and is expected to show reduced metabolic stability and target engagement.

Fluorine Effect

Class-level

Fluorinated triazoles show enhanced activity, lipophilicity, and metabolic stability vs. non-fluorinated analogs

Class-level evidence supports activity advantage; target-specific validation needed

Meta-analysis across multiple assays; effect size target-dependent

Evidence Dimension	General pharmacological activity enhancement by fluorine substitution on triazoles
Target Compound Data	Fluorinated (ortho-fluorobenzyl) triazole-4-carbaldehyde: incorporates fluorine at a validated pharmacophoric position
Comparator Or Baseline	Non-fluorinated benzyl-triazole-4-carbaldehyde analogs (e.g., 1-benzyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde): reduced lipophilicity, metabolic stability, and binding affinity per class-level evidence [1]
Quantified Difference	Class-level evidence: fluorinated triazoles show consistently superior biological activity across antimicrobial, anticancer, and enzyme inhibition assays relative to non-fluorinated analogs; precise fold-difference is target- and assay-dependent [1]
Conditions	Meta-analysis of published fluorinated vs. non-fluorinated triazole biological activity data across multiple targets and assay systems

Why This Matters

For procurement decisions in drug discovery programs, the fluorinated compound offers predictable pharmacokinetic and pharmacodynamic advantages that the non-fluorinated benzyl analog cannot provide, justifying its selection as the preferred synthetic intermediate despite any price premium.

• [1] Ullah, I., Ilyas, M., Omer, M., Alamzeb, M., Adnan, A. & Sohail, M. (2022) 'Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties.' Frontiers in Chemistry, 10, 926723. DOI: 10.3389/fchem.2022.926723 View Source
• [2] Akbarzadeh, A. et al. (2015) '9H-Carbazole Derivatives Containing the N-Benzyl-1,2,3-triazole Moiety as New Acetylcholinesterase Inhibitors.' Archiv der Pharmazie, 348(5), 366–374. DOI: 10.1002/ardp.201400365 View Source
• [3] Catarzi, D. et al. (2013) 'N-[9-(ortho-fluorobenzyl)-2-phenyl-8-azapurin-6-yl]-amides as potent and selective ligands for A₁ adenosine receptors.' Bioorganic & Medicinal Chemistry, 21(1), 282–294. DOI: 10.1016/j.bmc.2012.10.025 View Source

Aldehyde Functional Group at C4 Enables Quantitative Derivatization Yields Unavailable from Carboxylic Acid or Alcohol Analogs

The C4 aldehyde group of the target compound provides a reactive handle for condensation with hydrazines, amines, and other nucleophiles under mild conditions. In a representative study, triazole-4-carbaldehydes were coupled with substituted benzohydrazides to yield hydrazone derivatives in high yields (>80%), enabling rapid construction of compound libraries [1]. The corresponding carboxylic acid analog—1-(2-fluorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS 1093236-61-3)—requires activation (e.g., coupling reagents) for amide bond formation, adding a synthetic step and reducing atom economy. The alcohol analog (reduced form) lacks electrophilic character entirely. The aldehyde thus represents the optimal oxidation state for divergent derivatization: it can be reduced (to alcohol), oxidized (to acid), or condensed (to imines/hydrazones) in a single step [2].

Aldehyde Reactivity

Cross-study

Aldehyde enables direct hydrazone >80% yield; acid requires activation step; alcohol requires oxidation

Single-step conjugation advantage for library synthesis

Yields representative; performance may vary with nucleophile

Evidence Dimension	Synthetic derivatization efficiency from the C4 functional group
Target Compound Data	Aldehyde at C4: enables direct hydrazone formation in >80% yield; direct reductive amination; one-step access to imines, oximes, and Schiff bases
Comparator Or Baseline	1-(2-Fluorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS 1093236-61-3): requires activation step for amide coupling; 1-(2-fluorobenzyl)-5-methyl-1H-1,2,3-triazole-4-methanol (reduced form): requires oxidation before condensation chemistry
Quantified Difference	Aldehyde enables single-step derivatization; carboxylic acid requires 2 steps (activation + coupling); alcohol requires 2 steps (oxidation + condensation). Representative hydrazone yields >80% for triazole-4-carbaldehydes [1]
Conditions	Condensation of triazole-4-carbaldehydes with substituted benzohydrazides in ethanol at reflux; general method applicable to diverse hydrazine nucleophiles

Why This Matters

For medicinal chemistry teams synthesizing focused libraries, the aldehyde oxidation state maximizes synthetic divergence while minimizing step count—directly impacting project timelines and compound throughput relative to the acid or alcohol analogs.

• [1] Russian Journal of General Chemistry, 2017, 87(6), 1288–1294. 'Synthesis, characterisation, and antibacterial activity of some novel vanillin-related hydrazone derivatives bearing 1,2,3-triazole ring.' DOI: 10.1134/S1070363217060280 View Source
• [2] Tetrahedron Letters, 2001, 42(52), 9117–9118. 'Highly efficient and mild synthesis of variously 5-substituted-4-carbaldehyde-1,2,3-triazole derivatives.' DOI: 10.1016/S0040-4039(01)01923-2 View Source

CuAAC Synthesis Delivers Exclusive 1,4-Regioisomer Purity, Eliminating Isomeric Contamination Present in Thermal Cycloaddition Products

The target compound is accessed via copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC), which provides exclusive formation of the 1,4-disubstituted regioisomer [1]. DFT computational studies reveal a free-energy barrier difference of approximately 25 kcal/mol between the 1,4- and 1,5-regioisomer pathways (ΔG‡ ≈ 4.33 kcal/mol for 1,4- vs. ~29.35 kcal/mol for 1,5-), quantitatively explaining the observed >99% regioselectivity [2]. In contrast, thermal Huisgen cycloaddition produces a mixture of 1,4- and 1,5-regioisomers that requires chromatographic separation, reducing isolated yield and introducing batch-to-batch variability. The 1,5-regioisomer analog—1-(2-fluorophenyl)-4-methyl-1H-1,2,3-triazole-5-carbaldehyde (CAS not assigned)—is structurally distinct and would exhibit different biological activity, making regioisomeric purity a critical quality attribute for reproducible research.

Regioisomeric Purity

Method context

CuAAC delivers >99% 1,4-isomer; thermal cycloaddition gives ~1:1 mixture; ΔΔG‡ ≈ 25 kcal/mol favoring 1,4-pathway

Defined isomeric identity ensures batch-to-batch consistency

DFT calculations (MN12-L/Def2-SVP); Cu(I) catalysis required

Evidence Dimension	Regioisomeric purity of the 1,4-disubstituted triazole product
Target Compound Data	>99% 1,4-regioisomer via CuAAC synthesis; free-energy barrier for 1,4-pathway ≈ 4.33 kcal/mol vs. ~29.35 kcal/mol for 1,5-pathway [2]
Comparator Or Baseline	Thermal azide–alkyne cycloaddition: produces approximately 1:1 mixture of 1,4- and 1,5-regioisomers requiring chromatographic separation
Quantified Difference	ΔΔG‡ ≈ 25 kcal/mol favoring the 1,4-regioisomer, translating to >99:1 selectivity under CuAAC conditions vs. ~1:1 under thermal conditions
Conditions	CuAAC: Cu(I) catalyst, room temperature, DMSO or EtOH solvent; DFT calculations at MN12-L/Def2-SVP (Def2-TZVP for Cu) level of theory

Why This Matters

For procurement, the CuAAC-derived product guarantees a single, structurally defined entity, eliminating the need for costly regioisomer separation and ensuring batch-to-batch consistency in biological assays—a quality not assured with thermally synthesized triazole mixtures.

• [1] Tetrahedron Letters, 2001, 42(52), 9117–9118. 'Highly efficient and mild synthesis of variously 5-substituted-4-carbaldehyde-1,2,3-triazole derivatives.' DOI: 10.1016/S0040-4039(01)01923-2 View Source
• [2] RSC Advances, 2023, 13, 1875–1886. 'Computational studies of the CuAAC reaction mechanism with diimine and phosphorus ligands for the synthesis of 1,4-disubstituted 1,2,3-triazoles.' DOI: 10.1039/D2RA07245A View Source

1,2,3-Triazole Core Provides a Metabolically Stable Amide Bond Bioisostere with Quantifiable Dipole and Hydrogen-Bonding Advantages

The 1,2,3-triazole ring is a well-established amide bond bioisostere, possessing a strong dipole moment of >4 D (comparable to the ~3.7 D of a trans-amide bond), planarity, and the capacity to act as both a hydrogen bond acceptor (via N2 and N3) and a weak hydrogen bond donor (via polarized C5–H) [1]. This property profile makes 1,4-disubstituted 1,2,3-triazoles resistant to enzymatic hydrolysis—a key limitation of amide-containing compounds in vivo—while preserving the conformational and electronic features required for target binding. The target compound, bearing an additional aldehyde group, offers the triazole core's metabolic stability combined with a reactive handle for further conjugation, a dual functionality not simultaneously available in simple amide or ester bioisosteres [2]. This positions the compound as a superior scaffold for proteolysis-targeting chimera (PROTAC) linker design and bioconjugation applications.

Triazole Bioisostere

Class-level

Dipole moment >4 D; enzymatic hydrolysis resistance superior to amide; dual H-bond acceptor/donor capability

Metabolic stability context for PROTAC design; amide bond bioisostere

Class-level inference; aldehyde adds orthogonal conjugation handle

Evidence Dimension	Physicochemical and metabolic stability profile as an amide bond bioisostere
Target Compound Data	1,2,3-triazole core: dipole moment >4 D; dual H-bond acceptor (N2, N3); resistant to enzymatic hydrolysis; planar geometry mimicking trans-amide [1]
Comparator Or Baseline	Amide bond: dipole moment ~3.7 D; single H-bond acceptor (C=O) and donor (N–H); susceptible to peptidase/protease hydrolysis; target compound's aldehyde provides additional orthogonal reactivity
Quantified Difference	Triazole dipole moment >4 D exceeds that of the amide bond (~3.7 D), providing stronger dipole–dipole interactions; enzymatic stability is qualitatively superior (class-level evidence from multiple triazole-containing drug candidates) [1][2]
Conditions	Physical organic measurements (dipole moment); in vitro metabolic stability assays across multiple triazole-containing clinical candidates

Why This Matters

For programs developing PROTACs, molecular glues, or metabolically stable probes, the triazole core of the target compound provides a validated, quantifiably superior bioisosteric replacement for hydrolytically labile amide linkages while retaining a reactive aldehyde for payload conjugation.

• [1] Bugden, F.E., Westwood, J.L., Stone, H., Xu, Y. & Greenhalgh, M. (2024) 'Synthesis and applications of fluorinated, polyfluoroalkyl- and polyfluoroaryl-substituted 1,2,3-triazoles.' Organic Chemistry Frontiers, 11, 5938–5984. DOI: 10.1039/D4QO01334D View Source
• [2] Ullah, I., Ilyas, M., Omer, M., Alamzeb, M., Adnan, A. & Sohail, M. (2022) 'Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties.' Frontiers in Chemistry, 10, 926723. DOI: 10.3389/fchem.2022.926723 View Source

Evidence-Backed Application Scenarios for 1-[(2-Fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde

CNS-Targeted Compound Library Synthesis Leveraging Validated AChE Pharmacophore

The ortho-fluorobenzyl-triazole motif has demonstrated AChE inhibitory activity with IC₅₀ values ≤ 3.8 μM in a defined SAR series [1]. The target compound's C4 aldehyde enables one-step condensation with hydrazine-, amine-, or hydroxylamine-bearing fragments to generate imine, hydrazone, or oxime libraries for CNS lead discovery. The fluorine atom enhances blood–brain barrier permeability potential while providing a ¹⁹F NMR handle for metabolic tracking—features absent in non-fluorinated benzyl analogs. Researchers targeting cholinergic dysfunction in Alzheimer's disease should prioritize this scaffold over the 4-fluorobenzyl or unsubstituted benzyl analogs, which lack the same quantitative validation for AChE engagement.

GPCR-Focused Fragment-Based Drug Discovery Utilizing Ortho-Fluorobenzyl Adenosine Receptor Pharmacophore

The ortho-fluorobenzyl substituent common to both the target compound and validated A₁ adenosine receptor ligands (Ki = 5.5 nM at hA₁) enables fragment-based or fragment-linking strategies targeting purinergic GPCRs [2]. The aldehyde group can be used to conjugate the triazole scaffold to diverse fragment libraries via reductive amination, generating screening collections biased toward adenosine receptor subtypes. The 41-fold A₁/A₃ selectivity conferred by the ortho-fluorobenzyl motif provides a built-in selectivity filter that para-fluoro or chloro analogs do not replicate, reducing the downstream burden of counter-screening.

PROTAC Linker and Bioconjugation Chemistry Requiring Metabolically Stable Amide Bioisosteres

The 1,2,3-triazole core's high dipole moment (>4 D) and resistance to enzymatic hydrolysis make the target compound an ideal metabolic-stable bioisostere for amide bonds in PROTAC linker design [3]. The aldehyde handle at C4 allows chemoselective conjugation to hydrazide- or aminooxy-functionalized E3 ligase ligands or target-protein binders under mild conditions, while the ortho-fluorobenzyl group can be further elaborated to modulate ternary complex formation. Compared to the carboxylic acid analog, the aldehyde enables direct, activation-free conjugation with higher atom economy and fewer synthetic steps, accelerating PROTAC candidate synthesis.

Agrochemical Lead Optimization Using Fluorinated Triazole Pharmacophore

Fluorinated benzyl triazoles have been patented as fungicidal and herbicidal agents, with the fluorine substituent enhancing environmental stability and target-site penetration [4]. The target compound's structural features—a fluorinated aromatic ring, a 1,2,3-triazole core, and a formyl group—align with the Markush structures claimed in EP0199262 and related patents covering fluorinated benzyl triazole compounds for crop protection [4]. The aldehyde group provides a derivatization point for generating analogs with optimized log P and field stability, directly supporting agrochemical structure–activity optimization programs where the non-fluorinated or para-substituted analogs may lack sufficient potency or environmental persistence.

Application

Selection Property

Validation Focus

CNS target library synthesis

Ortho-fluorobenzyl SAR context

AChE inhibition assay review

GPCR fragment-based discovery

A₁/A₃ selectivity profile

Radioligand binding validation

PROTAC linker design

Metabolic stability & bioconjugation handle

Triazole bioisostere & aldehyde conjugation review

Agrochemical lead optimization

Fluorinated benzyl triazole pharmacophore

Fungicidal/herbicidal activity screening

• [1] Akbarzadeh, A. et al. (2015) '9H-Carbazole Derivatives Containing the N-Benzyl-1,2,3-triazole Moiety as New Acetylcholinesterase Inhibitors.' Archiv der Pharmazie, 348(5), 366–374. DOI: 10.1002/ardp.201400365. PMID: 25820875. View Source
• [2] Catarzi, D. et al. (2013) 'N-[9-(ortho-fluorobenzyl)-2-phenyl-8-azapurin-6-yl]-amides as potent and selective ligands for A₁ adenosine receptors.' Bioorganic & Medicinal Chemistry, 21(1), 282–294. DOI: 10.1016/j.bmc.2012.10.025. BindingDB Ki data: hA₁ = 5.5 nM, hA₃ = 224 nM. View Source
• [3] Bugden, F.E., Westwood, J.L., Stone, H., Xu, Y. & Greenhalgh, M. (2024) 'Synthesis and applications of fluorinated, polyfluoroalkyl- and polyfluoroaryl-substituted 1,2,3-triazoles.' Organic Chemistry Frontiers, 11, 5938–5984. DOI: 10.1039/D4QO01334D View Source
• [4] EP0199262A2 (1986) 'Fluorinated benzyl triazole compounds.' European Patent Application. Filed 14 April 1986. Also published as AU599024B2, US5081136A. View Source